3-({[(2-ethyl-6-methylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide

• IUPAC Name: 3-[2-(2-ethyl-6-methylanilino)-2-oxoethyl]sulfanyl-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C24H22FN5O2S/c1-3-16-7-4-6-15(2)22(16)27-21(31)14-33-24-29-28-20-11-10-17(13-30(20)24)23(32)26-19-9-5-8-18(25)12-19/h4-13H,3,14H2,1-2H3,(H,26,32)(H,27,31)
• InChI Key: NYXCXJAPLNHLST-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NN=C3N2C=C(C=C3)C(=O)NC4=CC(=CC=C4)F)C
• Molecular Formula: C24H22FN5O2S
• Molecular Weight: 463.5 g/mol

Description

3-({[(2-ethyl-6-methylphenyl)carbamoyl]methyl}sulfanyl)-N-(3-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C24H22FN5O2S and its molecular weight is 463.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research into heterocyclic compounds, including [1,2,4]triazolo[4,3-a]pyridines, focuses on their synthesis and the development of novel derivatives. For instance, studies have detailed methods for creating heterocondensed pyrimidines and triazolo-pyrimidines through reactions involving enamino nitriles and O-ethylformimides. Such synthetic pathways are crucial for developing new molecules with potential therapeutic or material applications (Wamhoff, Kroth, & Strauch, 1993).

Biological Activity Exploration

Related compounds have been explored for their biological activities, including antimicrobial and antifungal effects. For example, some derivatives have shown pronounced antimicrobial activity, highlighting the potential of triazolo-pyridine derivatives in medical and pharmaceutical research (Bhuiyan et al., 2006).

Chemical Reactivity and Process Studies

Investigations into the reactivity of [1,2,4]triazolo[4,3-a]pyridine derivatives provide insights into chemical processes and the synthesis of complex heterocycles. Studies have detailed reactions leading to the creation of isothiazolopyridines, pyridothiazines, and pyridothiazepines, which possess valuable biological activities. These findings are essential for advancing synthetic chemistry and developing new methodologies (Youssef, Azab, & Youssef, 2012).

Material Science Applications

The synthesis and characterization of fluorinated pyrimidine derivatives, which are structurally related to the compound of interest, have implications for material science, particularly in developing new compounds with unique properties for industrial applications (Popova et al., 1999).